Benzene, 1,2-dichloro-4-(4-(phenylsulfonyl)phenoxy)-

• CAS No.: 83642-29-9
• Molecular Formula: C18H12Cl2O3S
• Molecular Weight: 379.3 g/mol
• IUPAC Name: 4-[4-(benzenesulfonyl)phenoxy]-1,2-dichlorobenzene
• InChI: InChI=1S/C18H12Cl2O3S/c19-17-11-8-14(12-18(17)20)23-13-6-9-16(10-7-13)24(21,22)15-4-2-1-3-5-15/h1-12H
• InChI Key: VDTGPPSVTMXIDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC(=C(C=C3)Cl)Cl

Description

Benzene, 1,2-dichloro-4-(4-(phenylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C18H12Cl2O3S and its molecular weight is 379.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9.0 g (0.0550 mole) of 3,4-dichlorophenol dissolved in 150 ml of DMSO was added 2.20 g (0.0550 mole) of NaOH. The mixture was heated to 60° C. and 12.5 g (0.0529 mole) of 4-fluorophenyl phenyl sulfone was added. The reaction mixture was heated at 125° C. for 3.25 hrs and cooled. The mixture was poured into a solution of 100 ml of 20% aqueous NaOH and 600 ml of water. The crystalline product was collected by filtration, washed well with water and partially dried. Recrystallization from ethanol afforded 16.9 g (84.5% yield) of purified 4-(4-(phenylsulfonyl)phenoxy)-1,2-dichlorobenzene, mp 145°-146° C.